Cas no 90018-28-3 (Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate)

Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate structure
90018-28-3 structure
Product Name:Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate
CAS No:90018-28-3
MF:C28H30Cl2N2O9
MW:609.451806545258
CID:796298
PubChem ID:13201788
Update Time:2025-04-19

Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trimethyl-1-[4-[4-(2,4,6-trimethylpyridin-1-ium-1-yl)phenoxy]phenyl]pyridin-1-ium,diperchlorate
    • 90018-28-3
    • 1,1'-[Oxydi(4,1-phenylene)]bis(2,4,6-trimethylpyridin-1-ium) diperchlorate
    • DTXSID40527024
    • Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate
    • Inchi: 1S/C28H30N2O.2ClO4/c1-19-15-21(3)29(22(4)16-19)25-7-11-27(12-8-25)31-28-13-9-26(10-14-28)30-23(5)17-20(2)18-24(30)6;2*2-1(3,4)5/h7-18H,1-6H3;;/q+2;2*-1
    • InChI Key: JTSZNMVZIGBGJN-UHFFFAOYSA-N
    • SMILES: [Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].O(C1C=CC(=CC=1)[N+]1C(C)=CC(C)=CC=1C)C1C=CC(=CC=1)[N+]1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 608.1328359g/mol
  • Monoisotopic Mass: 608.1328359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 575
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų
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